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Compound of Interest

Compound Name: Mebendazole-amine-13C6

Cat. No.: B15553136 Get Quote

Section 1: Chemical Product and Company
Identification

Product Name: Mebendazole-amine-13C6

Synonyms: (2-amino-3H-benzimidazol-5-yl)-((1,2,3,4,5,6-¹³C₆)cyclohexatrienyl)methanone[1]

Chemical Formula: C₈¹³C₆H₁₁N₃O[2]

Molecular Weight: 243.21 g/mol [1]

Intended Use: For research use only. Not for human or veterinary use.[2][3]

Note on Isotopic Labeling: This compound is a stable isotope-labeled version of

Mebendazole-amine. The Carbon-13 (¹³C) isotope is non-radioactive, and its presence does

not alter the chemical hazards of the molecule. All safety precautions should be based on the

toxicological properties of the unlabeled parent compound.

Section 2: Hazards Identification
GHS Classification

This product is a derivative of Mebendazole and its metabolite, Mebendazole-amine. A

definitive classification for Mebendazole-amine-¹³C₆ is not available. The hazard classification
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is based on the data for the parent compounds.

Mebendazole: Acute Toxicity, Oral (Category 4), H302 - Harmful if swallowed.

Mebendazole-amine: Skin Irritation (Category 2), H315; Eye Irritation (Category 2), H319;

Skin Sensitisation (Category 1), H317.

GHS Label Elements

Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash hands and exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves, protective clothing, and eye/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Section 3: Composition and Physical/Chemical
Properties
The data presented below is primarily for the parent compound, Mebendazole, unless

otherwise specified.

Property Value Source

Appearance
White to slightly yellow or

beige powder/solid.

Molecular Formula

(Mebendazole)
C₁₆H₁₃N₃O₃

Molecular Weight

(Mebendazole)
295.29 g/mol

Melting Point 288 - 290 °C

Solubility

Practically insoluble in water,

alcohol, and methylene

chloride. Soluble in formic acid.

Odor
Odorless / No information

available.

Section 4: Toxicological Information
This information is based on studies conducted on the parent compound, Mebendazole. The

toxicological properties have not been fully investigated for the labeled amine derivative and

should be handled as a potent compound.
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Metric Value Species Source

Acute Oral LD50 620 mg/kg Mouse

Acute Oral LD50 714 mg/kg Rat

Intraperitoneal LD50 712 mg/kg Mouse

Primary Irritant Effect:

On the skin: The parent compound Mebendazole is generally not considered a skin irritant,

however, its metabolite Mebendazole-amine is classified as a skin irritant. Therefore, skin

contact should be avoided.

On the eye: Mebendazole is not considered an eye irritant, but Mebendazole-amine is

classified as causing serious eye irritation.

Sensitization: No sensitizing effects are known for Mebendazole. However, Mebendazole-

amine may cause an allergic skin reaction.

Developmental Toxicity: Mebendazole can cause developmental toxicity and may have

adverse reproductive effects.

Chronic Effects: Ingestion of less than 150 grams may produce serious damage to health.

Large doses may cause bone marrow suppression, low white blood cell count, and hair loss.

Section 5: Experimental Protocols and Handling
General Handling Protocol

Due to the compound's potency and status as a fine powder, appropriate engineering controls

and personal protective equipment (PPE) are mandatory.

Preparation:

Work must be conducted in a certified chemical fume hood or a balance enclosure to

minimize dust formation and inhalation risk.
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Ensure all necessary PPE is worn: lab coat, nitrile gloves (double-gloving recommended),

and tightly fitting safety goggles.

Examine the skin for cuts or abrasions before handling; any damage must be suitably

protected.

Weighing and Aliquoting:

Use non-sparking tools.

Handle the powder carefully to avoid creating aerosols.

Close the container tightly immediately after use.

Dissolution:

Consult relevant literature for appropriate solvents (e.g., formic acid, DMSO).

Add solvent to the powdered compound slowly while in the fume hood.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Wash hands thoroughly after handling, even if gloves were worn.

Dispose of all waste, including contaminated gloves and wipes, as hazardous chemical

waste according to institutional guidelines.

Storage

Store in a tightly sealed, original container.

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents, strong acids, and bases.

Store locked up and out of the reach of children.

First-Aid Measures
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If Swallowed: Rinse mouth. Do not induce vomiting. Call a POISON CENTER or doctor

immediately.

If on Skin: Remove contaminated clothing. Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation or a rash occurs, seek medical attention.

If in Eyes: Rinse cautiously and immediately with plenty of water for several minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at

least 15 minutes. Get medical attention.

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Section 6: Visualizations and Diagrams
Workflow and Pathway Diagrams

The following diagrams illustrate key workflows and biological pathways relevant to the

handling and mechanism of Mebendazole-amine-¹³C₆.
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Caption: General laboratory workflow for handling potent solid compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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